N-(3-Carboxypropyl)-N-nitrosourea

• CAS RN: 108278-72-4
• Molecular Formula: C5H9N3O4
• Molecular Weight: 175.14 g/mol
• IUPAC Name: 4-[carbamoyl(nitroso)amino]butanoic acid
• InChI: InChI=1S/C5H9N3O4/c6-5(11)8(7-12)3-1-2-4(9)10/h1-3H2,(H2,6,11)(H,9,10)
• InChI Key: TUKBNBLHKLAQIG-UHFFFAOYSA-N
• SMILES: C(CC(=O)O)CN(C(=O)N)N=O
• synonyms: N-(3-Carboxypropyl)-N-nitrosourea

Description

N-(3-Carboxypropyl)-N-nitrosourea (CPNU) is a chemical compound that is widely used in scientific research for its unique properties. CPNU belongs to the nitrosourea family of compounds, which are known for their anti-cancer properties.

Mechanism Of Action

The mechanism of action of N-(3-Carboxypropyl)-N-nitrosourea is not fully understood. However, it is believed that N-(3-Carboxypropyl)-N-nitrosourea works by damaging the DNA of cancer cells, which leads to their death. N-(3-Carboxypropyl)-N-nitrosourea is also believed to inhibit the growth and division of cancer cells.

Biochemical And Physiological Effects

N-(3-Carboxypropyl)-N-nitrosourea has several biochemical and physiological effects. It has been shown to be toxic to cancer cells, but it can also be toxic to healthy cells. N-(3-Carboxypropyl)-N-nitrosourea can cause DNA damage, which can lead to mutations and cancer. In addition, N-(3-Carboxypropyl)-N-nitrosourea can cause liver and kidney damage.

Advantages And Limitations For Lab Experiments

N-(3-Carboxypropyl)-N-nitrosourea has several advantages for lab experiments. It is a well-established compound that has been used for many years in scientific research. N-(3-Carboxypropyl)-N-nitrosourea is also relatively easy to synthesize, which makes it accessible to many researchers. However, N-(3-Carboxypropyl)-N-nitrosourea can be toxic to healthy cells, which can limit its use in some experiments.

Future Directions

There are several future directions for the use of N-(3-Carboxypropyl)-N-nitrosourea in scientific research. One direction is the development of new anti-cancer drugs based on the structure of N-(3-Carboxypropyl)-N-nitrosourea. Another direction is the investigation of the mechanism of action of N-(3-Carboxypropyl)-N-nitrosourea. This could lead to a better understanding of how N-(3-Carboxypropyl)-N-nitrosourea works and how it can be used to treat cancer. Finally, there is a need for more research on the toxicity of N-(3-Carboxypropyl)-N-nitrosourea, especially in healthy cells. This could lead to the development of safer compounds that have similar anti-cancer properties.

Synthesis Methods

N-(3-Carboxypropyl)-N-nitrosourea can be synthesized by reacting 3-chloropropionic acid with sodium nitrite and hydrochloric acid. The resulting compound is then reacted with N,N-dimethylformamide to form N-(3-Carboxypropyl)-N-nitrosourea. The synthesis method of N-(3-Carboxypropyl)-N-nitrosourea is well-established and has been used for many years in scientific research.

Scientific Research Applications

N-(3-Carboxypropyl)-N-nitrosourea is widely used in scientific research for its anti-cancer properties. It has been shown to be effective against a variety of cancers, including brain tumors, breast cancer, and lung cancer. N-(3-Carboxypropyl)-N-nitrosourea is also used in the treatment of glioblastoma, a type of brain cancer. In addition, N-(3-Carboxypropyl)-N-nitrosourea is used in the development of new anti-cancer drugs.